Cas no 2171243-56-2 ((4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171243-56-2
• MF: C₂₇H₂₄N₂O₅S
• MW: 488.554865837097
• CID: 5829232
• PubChem ID: 165810879
• Update Time: 2025-06-08

(4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid
• EN300-1509145
• 2171243-56-2
• (4R)-3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]benzoyl}-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C27H24N2O5S/c30-25(29-16-35-15-24(29)26(31)32)18-11-9-17(10-12-18)13-28-27(33)34-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-16H2,(H,28,33)(H,31,32)/t24-/m0/s1
• InChI Key： PWIKVIPDDLMEGO-DEOSSOPVSA-N
• SMILES： S1CN(C(C2C=CC(=CC=2)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 488.14059304g/mol
• Monoisotopic Mass: 488.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid

Research Brief on (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171243-56-2)

In recent years, the compound (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171243-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine-carboxylic acid scaffold and Fmoc-protected amino group, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. This research brief aims to provide an overview of the latest advancements and findings related to this compound, highlighting its structural significance, synthetic utility, and biological relevance.

The synthesis of (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid has been optimized in recent studies to achieve higher yields and purity. Researchers have employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protecting group for selective deprotection and subsequent coupling reactions. The compound's stability under various conditions has been thoroughly investigated, revealing its robustness in acidic and neutral environments, which is critical for its application in peptide elongation and modification.

One of the key areas of interest is the role of this compound in the development of novel peptide-based therapeutics. Its thiazolidine ring has been identified as a valuable structural motif that can enhance the metabolic stability and bioavailability of peptide drugs. Recent studies have demonstrated its incorporation into cyclic peptides, which exhibit improved binding affinity and selectivity toward target proteins, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

Furthermore, (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid has been explored as a building block for the design of prodrugs and drug conjugates. Its carboxylic acid functionality allows for facile conjugation with amine-containing drugs, enabling the development of targeted delivery systems. For instance, recent preclinical studies have reported its use in antibody-drug conjugates (ADCs), where it serves as a linker to enhance the stability and release kinetics of cytotoxic payloads.

In addition to its synthetic applications, this compound has also been investigated for its intrinsic biological activity. Preliminary in vitro studies suggest that it may modulate specific signaling pathways, including those involved in oxidative stress and apoptosis. These findings open new avenues for its potential use as a therapeutic agent or a tool compound in chemical biology research.

In conclusion, (4R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbenzoyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2171243-56-2) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical sciences. Its unique structural features, synthetic utility, and emerging biological activities underscore its importance in ongoing research efforts. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.